5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95%
Overview
Description
5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid (5-BHINA) is an organic chemical compound classified as a hydroxyisonicotinic acid, a type of acid containing a hydroxy group and an isonicotinic group. It is a white crystalline solid with a melting point of 230-232 °C and a molecular weight of 296.32 g/mol. 5-BHINA has been used in scientific research for its biochemical and physiological effects, as well as its potential applications in the lab.
Mechanism of Action
The exact mechanism of action of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% is not yet fully understood. However, it is believed that 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% works by inhibiting the activity of certain enzymes involved in cell proliferation and apoptosis. In addition, 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% may also act as an agonist of certain receptors involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell proliferation and apoptosis. In addition, 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has also been shown to regulate the expression of certain genes involved in the regulation of cell growth and differentiation. Furthermore, 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The use of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% in lab experiments has a number of advantages. It is relatively easy to synthesize and can be obtained in a pure form. In addition, 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has been studied extensively and its biochemical and physiological effects are well-understood. However, there are also some limitations to the use of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% in lab experiments. It is a relatively expensive compound and its effects may vary depending on the experimental conditions.
Future Directions
The potential applications of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% are still being explored. Future research could focus on the effects of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% on other types of cells, such as stem cells. In addition, further studies could investigate the effects of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% on other diseases, such as Alzheimer’s disease and Parkinson’s disease. Other potential future directions could include the development of new synthesis methods for 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95%, as well as the development of new methods for the delivery of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% to target cells. Finally, further research could investigate the potential of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% as an adjuvant for other drugs, such as cancer drugs.
Synthesis Methods
5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% can be synthesized in two steps from 2-benzyloxyphenylacetic acid. First, the carboxylic acid is treated with thionyl chloride and then reacted with hydroxylamine hydrochloride. The resulting product is then recrystallized from ethanol to obtain 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95%.
Scientific Research Applications
5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has been the subject of numerous scientific studies for its potential biochemical and physiological effects. It has been used in studies to investigate the effects of 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% on cell proliferation and apoptosis, as well as its effects on the expression of certain genes involved in the regulation of cell growth and differentiation. 5-(2-Benzyloxyphenyl)-2-hydroxyisonicotinic acid, 95% has also been used in studies to investigate its potential role in the treatment of certain types of cancer.
properties
IUPAC Name |
2-oxo-5-(2-phenylmethoxyphenyl)-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4/c21-18-10-15(19(22)23)16(11-20-18)14-8-4-5-9-17(14)24-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,20,21)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDMPKUKEAUNNBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C3=CNC(=O)C=C3C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688415 |
Source
|
| Record name | 5-[2-(Benzyloxy)phenyl]-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261960-58-0 |
Source
|
| Record name | 5-[2-(Benzyloxy)phenyl]-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70688415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
